Cas no 901234-22-8 (2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

2-{2-(4-Ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide is a structurally complex imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique scaffold combines an imidazole core with aryl and heteroaryl substituents, offering opportunities for targeted biological activity. The presence of a 4-fluorophenyl group may enhance binding affinity, while the furan-2-ylmethylacetamide moiety contributes to solubility and pharmacokinetic properties. This compound is of interest for its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.
2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide structure
901234-22-8 structure
Product Name:2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
CAS No:901234-22-8
MF:C24H22FN3O2S
MW:435.513787746429
CID:5880503
PubChem ID:20851970
Update Time:2025-05-19

2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide
    • AKOS001789679
    • 2-((2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(furan-2-ylmethyl)acetamide
    • F3407-0881
    • 2-{[2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
    • 901234-22-8
    • 2-{[2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide
    • 2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide
    • Inchi: 1S/C24H22FN3O2S/c1-2-16-5-7-18(8-6-16)23-27-22(17-9-11-19(25)12-10-17)24(28-23)31-15-21(29)26-14-20-4-3-13-30-20/h3-13H,2,14-15H2,1H3,(H,26,29)(H,27,28)
    • InChI Key: NHOMIHUBBNLIEG-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CO1)(=O)CSC1=C(C2=CC=C(F)C=C2)NC(C2=CC=C(CC)C=C2)=N1

Computed Properties

  • Exact Mass: 435.14167629g/mol
  • Monoisotopic Mass: 435.14167629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 96.2Ų

2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Pricemore >>

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2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide Related Literature

Additional information on 2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Recent Advances in the Study of 2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS: 901234-22-8)

The compound 2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS: 901234-22-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its selective binding affinity for specific biological targets. The presence of the imidazole and furan rings, along with the sulfanyl and acetamide functional groups, enhances its interaction with key enzymes and receptors involved in inflammatory and oncogenic pathways. Computational modeling and in vitro assays have demonstrated its efficacy in modulating these pathways, suggesting potential applications in treating chronic inflammatory diseases and certain types of cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes for 901234-22-8, optimizing yield and purity through a series of catalytic and solvent-based reactions. The study reported a novel one-pot synthesis method that significantly reduced production costs while maintaining high enantiomeric purity. This advancement is expected to facilitate large-scale production for preclinical and clinical trials.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 901234-22-8 exhibits favorable absorption and distribution profiles, with minimal hepatic clearance. These properties make it a viable candidate for oral administration, a critical factor in its development as a therapeutic agent.

Ongoing research is investigating the compound's safety profile and potential side effects. Preliminary toxicology studies in animal models have shown no significant adverse effects at therapeutic doses, though further long-term studies are warranted. Additionally, combination therapies involving 901234-22-8 and existing drugs are being explored to enhance efficacy and reduce resistance in target diseases.

In conclusion, 2-{2-(4-ethylphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(furan-2-yl)methylacetamide represents a promising candidate for drug development, with its unique chemical structure and pharmacological properties offering multiple avenues for therapeutic intervention. Future research should focus on advancing clinical trials and elucidating its full mechanistic potential.

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